2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine

• CAS No.: 57235-26-4
• Molecular Formula: C10H11N5O2S
• Molecular Weight: 265.29 g/mol
• IUPAC Name: 2-[(1-ethyl-5-nitroimidazol-2-yl)methylsulfanyl]pyrimidine
• InChI: InChI=1S/C10H11N5O2S/c1-2-14-8(13-6-9(14)15(16)17)7-18-10-11-4-3-5-12-10/h3-6H,2,7H2,1H3
• InChI Key: HAIBHEGDPUESDN-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CN=C1CSC2=NC=CC=N2)[N+](=O)[O-]

Description

2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine is a complex organic compound that features both imidazole and pyrimidine rings. The presence of these heterocyclic structures imparts unique chemical and biological properties to the compound, making it of significant interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine typically involves multiple steps, starting with the preparation of the imidazole and pyrimidine precursors. One common method involves the nucleophilic substitution reaction, where a suitable pyrimidine derivative reacts with a substituted imidazole under controlled conditions. The reaction often requires the use of a base, such as potassium carbonate, and a polar aprotic solvent like dimethylformamide (DMF) to facilitate the reaction .

Industrial Production Methods

In an industrial setting, the production of this compound may involve continuous flow synthesis techniques to enhance yield and efficiency. The use of automated reactors and precise control of reaction parameters, such as temperature and pressure, can significantly improve the scalability of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine undergoes various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine under specific conditions.

Reduction: The compound can be oxidized to form sulfoxides or sulfones.

Substitution: The imidazole and pyrimidine rings can undergo electrophilic and nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide or potassium permanganate can be used as oxidizing agents.

Reduction: Sodium borohydride or lithium aluminum hydride are common reducing agents.

Substitution: Halogenated solvents and strong bases like sodium hydride are often employed.

Major Products Formed

The major products formed from these reactions include various substituted imidazole and pyrimidine derivatives, which can exhibit different biological activities and chemical properties .

Scientific Research Applications

2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine has a wide range of applications in scientific research:

Chemistry: It serves as a building block for the synthesis of more complex molecules.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It has potential therapeutic applications, including antimicrobial and anticancer activities.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine involves its interaction with specific molecular targets, such as enzymes and receptors. The nitro group can undergo bioreduction to form reactive intermediates that interact with cellular components, leading to various biological effects. The imidazole and pyrimidine rings can also participate in hydrogen bonding and hydrophobic interactions with target proteins, modulating their activity .

Comparison with Similar Compounds

Similar Compounds

Metronidazole: A well-known nitroimidazole derivative with antimicrobial properties.

Tinidazole: Another nitroimidazole used for its antiprotozoal and antibacterial activities.

Omeprazole: A pyrimidine derivative used as a proton pump inhibitor for treating gastric ulcers.

Uniqueness

2-{[(1-Ethyl-5-nitro-1H-imidazol-2-yl)methyl]sulfanyl}pyrimidine is unique due to its combined imidazole and pyrimidine structures, which confer distinct chemical reactivity and biological activity. This dual functionality makes it a versatile compound for various applications in research and industry .